Cas no 106289-06-9 (N-(2-methyl-6-oxo-1h-pyrimidin-5-yl)formamide)

• Product Name: N-(2-methyl-6-oxo-1h-pyrimidin-5-yl)formamide
• CAS No: 106289-06-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 1174091
• PubChem ID: 13552489
• Update Time: 2025-04-20

N-(2-methyl-6-oxo-1h-pyrimidin-5-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-6-oxo-1h-pyrimidin-5-yl)formamide
• 106289-06-9
• N-(2-Methyl-6-oxo-1,6-dihydropyrimidin-5-yl)formamide
• DTXSID20543621
• N-(2-Methyl-4-oxo-1,4-dihydropyrimidin-5-yl)formamide

• Inchi： 1S/C6H7N3O2/c1-4-7-2-5(8-3-10)6(11)9-4/h2-3H,1H3,(H,8,10)(H,7,9,11)
• InChI Key： CQUCJMJEVXSHPA-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(C)N1)NC=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 78.60000
• LogP: 0.70840